2-methyl-3-phenyl-1,4-diazaspiro[4.4]nona-1,3-diene 1,4-dioxide

• IUPAC Name: 2-methyl-1-oxido-3-phenyl-1-aza-4-azoniaspiro[4.4]non-2-ene 4-oxide
• InChI: InChI=1S/C14H16N2O2/c1-11-13(12-7-3-2-4-8-12)16(18)14(15(11)17)9-5-6-10-14/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: MAHQFZCTVDFVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C2(N1[O-])CCCC2)C3=CC=CC=C3
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

Synthesis Analysis

The synthesis of 2-methyl-3-phenyl-1,4-diazaspiro[4.4]nona-1,3-diene 1,4-dioxide and related compounds involves cycloaddition reactions and subsequent cyclization. For instance, 1,2-diazaspiro[4.4]nona-2,8-diene-6-one derivatives were synthesized via cycloaddition of nitrilimides to 3-aryliden-2(3H)-furanone derivatives, followed by reaction with hydrazine hydrate leading to pyrazolecarbohydrazide derivatives. These derivatives underwent intramolecular cyclization upon treatment with HCl/AcOH mixture to afford 1,2,7,8-tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives (Farag, Elkholy, & Ali, 2008).

Molecular Structure Analysis

The molecular structure of these compounds, including 2-methyl-3-phenyl-1,4-diazaspiro[4.4]nona-1,3-diene 1,4-dioxide, has been elucidated using X-ray crystallography and molecular mechanics energy minimization techniques. These studies provide detailed insights into the stereochemistry and electronic structure of the molecule, crucial for understanding its reactivity and physical properties (Silaichev, Filimonov, Slepukhin, & Maslivets, 2012).

Chemical Reactions and Properties

Chemical reactions involving 2-methyl-3-phenyl-1,4-diazaspiro[4.4]nona-1,3-diene 1,4-dioxide include its participation in cycloaddition reactions, demonstrating its versatility in synthesizing complex heterocyclic frameworks. These reactions are pivotal for the generation of diverse heterocyclic compounds with potential application in material science and pharmaceuticals (Yang, Wang, Cao, & He, 2014).

Physical Properties Analysis

The physical properties of these diazaspiro compounds, such as solubility, melting point, and boiling point, are determined by their molecular structure. For example, the presence of the diazaspiro[4.4]nona framework affects the compound's solubility in organic solvents and its thermal stability, which are essential parameters for its handling and application in synthesis (Attanasi, Crescentini, Filippone, & Mantellini, 2001).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, are directly influenced by the compound's diazaspiro structure. The presence of nitrogen atoms within the spirocyclic system imparts unique nucleophilic and electrophilic characteristics, enabling a wide range of chemical transformations essential for synthetic applications (De Crescentini et al., 2016).